1H-Imidazo(2,1-f)purine-2,4(3H,8H)-dione, 7,8-diphenyl-1-methyl-

• IUPAC Name: 4-methyl-6,7-diphenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H15N5O2/c1-23-17-16(18(26)22-20(23)27)24-12-15(13-8-4-2-5-9-13)25(19(24)21-17)14-10-6-3-7-11-14/h2-12H,1H3,(H,22,26,27)
• InChI Key: GJQQXKRDHFWVRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N3C=C(N(C3=N2)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C20H15N5O2
• DSSTOX Substance ID: DTXSID00234808
• Molecular Weight: 357.4 g/mol
• CAS RN: 85592-04-7

Description

1H-Imidazo(2,1-f)purine-2,4(3H,8H)-dione, 7,8-diphenyl-1-methyl- is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is commonly known as DPP8i, and it has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of DPP8i involves the inhibition of dipeptidyl peptidase 8 (DPP8), which is a member of the prolyl oligopeptidase family of serine proteases. DPP8 is involved in various cellular processes, such as protein degradation and immune regulation. By inhibiting DPP8, DPP8i modulates these processes and exerts its effects on cancer cells, inflammation, and immunology.
Biochemical and Physiological Effects
DPP8i has been shown to have various biochemical and physiological effects. In cancer cells, DPP8i induces cell cycle arrest and apoptosis, which results in the inhibition of cell growth. In inflammation, DPP8i reduces the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. In immunology, DPP8i enhances the efficacy of immunotherapy by increasing the activation and proliferation of T cells.

Advantages and Limitations for Lab Experiments

DPP8i has several advantages for lab experiments, such as its high purity and stability. DPP8i is also easy to synthesize, which makes it readily available for research. However, DPP8i has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments. Additionally, DPP8i has not been extensively studied in clinical trials, which limits its potential applications in human medicine.

Future Directions

There are several future directions for research on DPP8i. First, further studies are needed to elucidate the molecular mechanisms by which DPP8i exerts its effects on cancer cells, inflammation, and immunology. Second, studies are needed to evaluate the safety and efficacy of DPP8i in clinical trials. Third, studies are needed to explore the potential applications of DPP8i in other fields, such as infectious diseases and neurology. Finally, studies are needed to develop new analogs of DPP8i with improved solubility and bioavailability.
Conclusion
In conclusion, 1H-Imidazo(2,1-f)purine-2,4(3H,8H)-dione, 7,8-diphenyl-1-methyl- is a chemical compound that has potential applications in various fields, such as cancer research, inflammation, and immunology. DPP8i inhibits DPP8, which modulates various cellular processes and exerts its effects on cancer cells, inflammation, and immunology. DPP8i has several advantages for lab experiments, such as its high purity and stability, but it also has limitations, such as its low solubility in water. Future research on DPP8i should focus on elucidating its molecular mechanisms, evaluating its safety and efficacy in clinical trials, exploring its potential applications in other fields, and developing new analogs with improved solubility and bioavailability.

Scientific Research Applications

DPP8i has been studied for its potential applications in various fields, such as cancer research, inflammation, and immunology. In cancer research, DPP8i has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Inflammation is a common feature of various diseases, and DPP8i has been studied for its anti-inflammatory effects. DPP8i has also been studied for its role in modulating the immune response, and it has been shown to enhance the efficacy of immunotherapy in preclinical models.